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Compound of Interest

Compound Name: Fak-IN-11

Cat. No.: B15138960 Get Quote

Essential Safety and Handling Guide for Fak-IN-
11
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Fak-IN-11, a potent FAK (Focal Adhesion Kinase) inhibitor. Adherence to these procedures is

essential to ensure personal safety and maintain a secure laboratory environment.

Understanding the Compound: Fak-IN-11
Fak-IN-11 is a small molecule inhibitor that targets the ATP binding pocket of Focal Adhesion

Kinase, thereby inhibiting its phosphorylation.[1] FAK is a non-receptor tyrosine kinase that

plays a crucial role in cellular processes such as cell adhesion, migration, proliferation, and

survival.[2][3] Its overexpression is common in various cancer cell lines, making it a significant

target in cancer research.[2][4] Fak-IN-11 has demonstrated cytotoxic activity against cancer

cells, inducing non-apoptotic cell death.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Fak-IN-11 is not readily available, data from

SDSs of similar FAK inhibitors and general guidelines for handling hazardous chemicals dictate
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the necessary precautions. The primary hazards are associated with skin, eye, and respiratory

tract irritation.

Minimum Required PPE:

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Always inspect

gloves for tears or punctures before use.

Eye Protection: ANSI-approved safety goggles are required to protect against splashes.

Body Protection: A lab coat must be worn to protect the skin and clothing.

Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of dust or aerosols. If a fume hood is not available, a NIOSH-approved respirator

may be necessary.

Parameter Guideline Rationale

Primary Route of Exposure
Inhalation, skin contact, eye

contact

The compound may be a fine

powder or in solution, posing

risks of aerosolization and

splashing.

Known Hazards

Causes skin irritation, serious

eye irritation, and may cause

respiratory irritation.

Based on data for similar

chemical compounds.

Storage Temperature

-20°C for long-term storage.

May be stable at room

temperature for short periods

in the continental US.

Follow the supplier's specific

recommendations on the

Certificate of Analysis.

Standard Operating Procedure (SOP) for Handling
Fak-IN-11
This SOP outlines the procedural steps for the safe handling of Fak-IN-11 from receipt to

disposal.
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Experimental Workflow for Safe Handling:

Preparation

Handling

Cleanup & Disposal

1. Don Required PPE
(Gloves, Goggles, Lab Coat)

2. Prepare Work Area
(Chemical Fume Hood)

3. Verify Emergency Equipment
(Eyewash, Safety Shower)

4. Weighing
(Perform in fume hood)

5. Solubilization
(Use appropriate solvent, e.g., DMSO)

6. Experimental Use
(Cell culture, etc.)

7. Decontaminate Surfaces

8. Segregate Waste
(Solid & Liquid Hazardous Waste)

9. Doff PPE Correctly
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Caption: A step-by-step workflow for the safe handling of Fak-IN-11.

Detailed Methodologies:

Preparation:

Before handling the compound, ensure all required PPE is worn correctly.

Prepare the work area by ensuring a certified chemical fume hood is operational.

Confirm that the safety shower and eyewash station are accessible and unobstructed.

Handling:

Weighing: If working with the solid form, carefully weigh the required amount inside the

fume hood to prevent inhalation of fine powder.

Solubilization: Prepare solutions in the fume hood. Fak-IN-11 is typically dissolved in

DMSO.

Use: When adding the compound to cell cultures or for other experimental uses, handle

the solution with care to avoid splashes and aerosols.

Cleanup and Disposal:

Decontamination: After use, decontaminate all surfaces and equipment with an

appropriate solvent (e.g., 70% ethanol), followed by soap and water.

Waste Segregation:

Solid Waste: All contaminated disposables (e.g., pipette tips, tubes, gloves) must be

collected in a designated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing Fak-IN-11 in a separate, compatible, and

labeled hazardous waste container. Do not mix with other solvent waste streams unless

compatibility is confirmed.
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Container Management: Keep hazardous waste containers securely closed when not in

use and do not fill them beyond 90% capacity.

Disposal Request: Follow your institution's specific procedures for hazardous waste

disposal by contacting the Environmental Health and Safety (EHS) office.

Emergency Procedures
Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate

medical attention.

Spill: For a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for disposal. For a large spill, evacuate the area and

contact your institution's EHS office.

Fak-IN-11 Signaling Pathway
Fak-IN-11 inhibits FAK, a key kinase in signaling pathways that control cell survival,

proliferation, and migration. These pathways are often initiated by integrin binding to the

extracellular matrix (ECM) or by growth factor receptors (RTKs).
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Caption: Fak-IN-11 inhibits FAK, blocking downstream signaling for cell survival and

proliferation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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